Cas no 7065-92-1 (2-chloro-3-phenylquinoxaline)

• Product Name: 2-chloro-3-phenylquinoxaline
• CAS No: 7065-92-1
• MF: C₁₄H₉ClN₂
• MW: 240.687661886215
• MDL: MFCD00234848
• CID: 1057747
• PubChem ID: 677464
• Update Time: 2025-07-19

2-chloro-3-phenylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-phenyl-Quinoxaline
• 2-chloro-3-phenyl quinoxaline
• 1-(3-{[5-(Morpholin-4-ylsulfonyl)pyridin-2-yl]amino}phenyl)ethanone
• ethanone, 1-[3-[[5-(4-morpholinylsulfonyl)-2-pyridinyl]amino]phenyl]-
• 2-chloro-3-phenylquinoxaline
• CHEMBL1330063
• Z57116405
• 7065-92-1
• 10.14272/KPGPIQKEKAEAHM-UHFFFAOYSA-N
• 10.14272/KPGPIQKEKAEAHM-UHFFFAOYSA-N.1
• doi:10.14272/KPGPIQKEKAEAHM-UHFFFAOYSA-N.1
• IFLab1_000546
• CS-0156365
• IDI1_008765
• HMS2757J13
• CCG-276269
• doi:10.14272/KPGPIQKEKAEAHM-UHFFFAOYSA-N
• Quinoxaline, 2-chloro-3-phenyl-
• AS-48224
• KPGPIQKEKAEAHM-UHFFFAOYSA-N
• SY244319
• AKOS000639282
• SCHEMBL1545355
• MLS000765780
• MFCD00234848
• EN300-14023650
• AC-907/25005255
• HMS1413I18
• F19950
• SMR000278886
• doi:10.14272/KPGPIQKEKAEAHM-UHFFFAOYSA-N.3

• MDL： MFCD00234848
• Inchi： 1S/C14H9ClN2/c15-14-13(10-6-2-1-3-7-10)16-11-8-4-5-9-12(11)17-14/h1-9H
• InChI Key： KPGPIQKEKAEAHM-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC=CC=2)=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 361.10977
• Monoisotopic Mass: 361.109627
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97
• XLogP3: 3.8

Experimental Properties

• Density: 1.355
• Boiling Point: 564.9°C at 760 mmHg
• Flash Point: 295.4°C
• Refractive Index: 1.616
• PSA: 88.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-chloro-3-phenylquinoxaline

Comprehensive Overview of 2-Chloro-3-phenylquinoxaline (CAS No. 7065-92-1): Properties, Applications, and Research Insights

2-Chloro-3-phenylquinoxaline (CAS No. 7065-92-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This chlorinated quinoxaline derivative features a unique molecular structure, combining a phenyl group and a chlorine atom on the quinoxaline core, which contributes to its versatile chemical reactivity and potential applications. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound’s molecular formula, C₁₄H₉ClN₂, and molecular weight of 240.69 g/mol make it a valuable intermediate in synthetic chemistry. Its crystalline solid form and moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) facilitate its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for constructing complex molecules in medicinal chemistry, aligning with the growing demand for small-molecule therapeutics.

Recent studies highlight the potential of 2-chloro-3-phenylquinoxaline in cancer research, where its scaffold serves as a precursor for targeted therapy compounds. For instance, modifications of the quinoxaline ring have yielded molecules with anti-proliferative effects against tumor cell lines. This aligns with the surge in searches for "quinoxaline-based drugs" and "cancer treatment innovations" in scientific databases, reflecting broader interest in precision medicine.

Beyond pharmaceuticals, 7065-92-1 is explored in material science for designing organic semiconductors and light-emitting diodes (OLEDs). Its electron-deficient quinoxaline core enhances charge transport properties, a hot topic in "next-generation electronic materials" research. Users frequently search for "quinoxaline derivatives in OLEDs," underscoring its relevance in sustainable technology.

Environmental and green chemistry applications are also emerging. Scientists are investigating catalytic methods to synthesize 2-chloro-3-phenylquinoxaline with reduced waste, addressing the "green synthesis" trend. Optimized protocols using palladium catalysts or microwave-assisted reactions improve yield and selectivity, topics often queried in academic circles.

Quality control of CAS No. 7065-92-1 relies on advanced analytical techniques like HPLC, NMR, and mass spectrometry. Purity (>98%) is critical for reproducibility in research, a concern echoed in forums discussing "high-purity chemical sourcing." Suppliers often provide technical data sheets (TDS) and safety data sheets (SDS) to ensure compliance with lab standards.

In summary, 2-chloro-3-phenylquinoxaline is a multifaceted compound bridging drug development, advanced materials, and sustainable chemistry. Its adaptability to modern synthetic challenges and alignment with trending queries like "quinoxaline scaffold optimization" or "heterocyclic compound applications" solidify its importance in contemporary research.